2-tert-Butyl 6-ethyl 2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate

• IUPAC Name: 2-O-tert-butyl 6-O-ethyl 2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate
• InChI: InChI=1S/C13H21NO4/c1-5-17-11(15)9-8-6-7-14(10(8)9)12(16)18-13(2,3)4/h8-10H,5-7H2,1-4H3
• InChI Key: AFZOQLDLDMCJHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C2C1N(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol
• CAS RN: 1823754-79-5

Description

“2-tert-Butyl 6-ethyl 2-azabicyclo[3.1.0]hexane-2,6-dicarboxylate” is a chemical compound. It belongs to the class of azabicyclo hexanes, which are valuable saturated bicyclic structures incorporated in newly developed bio-active compounds.

Synthesis Analysis

The synthesis of similar azabicyclo hexanes has been reported in the literature. For instance, the synthesis of 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane (6,6-DMABH), a crucial component in several antiviral medications, was achieved via Ru (II)-catalyzed intramolecular cyclopropanation of alpha-diazoacetates. This innovative approach resulted in a gram-scale synthesis of 6,6-DMABH from 3-methyl-2-butenol in seven distinct steps, yielding a total yield of 28%.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar azabicyclo hexanes include the use of photochemistry to access new building blocks via [2 + 2] cycloaddition. The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Ethyl 5-Phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate Derivatives

  Derivatives with varying side chains and substituents have been synthesized, showing in vitro activity against P. falciparum and antimycobacterium, as well as cytotoxic activity against Vero cell (Ningsanont et al., 2003).

• Development of Stereoisomers

  A synthesis process for all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid has been developed, significantly shortening previous synthesis procedures for these amino acids (Bakonyi et al., 2013).

Molecular Structure and Analysis

• Characterization of tert-Butyl 3-oxo-2-oxa-5-azabicyclo(2.2.2)octane-5-carboxylate

  This compound, synthesized as a cyclic amino acid ester, was characterized using NMR spectroscopy and high-resolution mass spectrometry, with its molecular structure determined via X-ray diffraction (Moriguchi et al., 2014).

• Synthesis of Chiral (2S, 5S)-tert-Butyl 3-Oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate

  This chiral compound was synthesized without using chiral catalysts or enzymes, characterized using 1H NMR spectroscopy and mass spectrometry, and its structure confirmed by X-ray diffraction analysis (Moriguchi et al., 2014).

Novel Compounds and Applications

• Creation of Novel Liquid Crystalline Compounds

  New compounds containing bicyclo[3.1.0]hexane core units have been synthesized, showing properties relevant to liquid crystal research (Kozhushkov et al., 2004).

• Synthesis of Optically Active Cyclohexenone Derivatives

  These compounds have been synthesized for use as chiral building blocks in the synthesis of cyclohexane rings, leading to various applications in organic chemistry (Hareau et al., 1999).

Future Directions

Azabicyclo hexanes are playing an increasingly important role in the development of new bio-active compounds. They are still underexplored from a synthetic accessibility point of view, suggesting that there is potential for future research and development in this area.